Cas no 2229115-38-0 (2-(3-hydroxy-4-methylphenyl)-2-methylpropanal)

• Product Name: 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal
• CAS No: 2229115-38-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6428608
• PubChem ID: 165708302
• Update Time: 2025-06-11

2-(3-hydroxy-4-methylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal
• 2229115-38-0
• EN300-1798667

• Inchi： 1S/C11H14O2/c1-8-4-5-9(6-10(8)13)11(2,3)7-12/h4-7,13H,1-3H3
• InChI Key： HVRVASQNCHLTBT-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)C(C=O)(C)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal

Professional Introduction to Compound with CAS No. 2229115-38-0 and Product Name: 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal

The compound with the CAS number 2229115-38-0 and the product name 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical pathways and therapeutic interventions.

At the core of this compound's significance lies its molecular composition, which includes a 3-hydroxy-4-methylphenyl group and a 2-methylpropanal moiety. These structural elements contribute to its distinct chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and drug development. The presence of both hydroxyl and aldehyde functional groups enhances its reactivity, enabling diverse chemical transformations that could be exploited in the synthesis of more complex molecules.

Recent research has highlighted the compound's potential in the context of bioactive molecule design. Studies have demonstrated that derivatives of 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal exhibit promising pharmacological effects, particularly in modulating enzymatic activities and signaling pathways associated with inflammation and oxidative stress. These findings align with the growing interest in natural product-inspired scaffolds, which often incorporate similar structural motifs to achieve desired biological outcomes.

In particular, the 3-hydroxy-4-methylphenyl group has been identified as a key pharmacophore in several therapeutic agents. Its ability to interact with biological targets such as kinases and transcription factors makes it a versatile building block for drug discovery efforts. The aldehyde functionality, on the other hand, provides a site for further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

The synthesis of 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal has been optimized through various methodologies, including catalytic asymmetric hydrogenation and cross-coupling reactions. These techniques have enabled the production of high-purity samples, which are essential for rigorous analytical characterization. Advanced spectroscopic methods such as NMR spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its identity.

One of the most compelling aspects of this compound is its potential role in developing novel therapeutic strategies. Preliminary studies suggest that it may interfere with key pathways involved in metabolic disorders and neurodegenerative diseases. The ability to modulate these pathways could lead to the discovery of new treatments that address unmet medical needs. Furthermore, its structural features make it an attractive candidate for investigating mechanisms of action at a molecular level.

The pharmaceutical industry has taken notice of these findings, with several companies exploring derivatives of 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal as lead compounds for drug development. Collaborative efforts between academic researchers and industry scientists are ongoing, aiming to translate laboratory discoveries into clinical candidates. This interdisciplinary approach underscores the importance of fundamental research in driving innovation in medicine.

From a synthetic chemistry perspective, 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal serves as a valuable intermediate for constructing more complex molecules. Its reactivity allows for the introduction of diverse functional groups, enabling chemists to design molecules with tailored properties. This flexibility is particularly useful in medicinal chemistry, where subtle changes in structure can significantly impact biological activity.

The compound's stability under various conditions has also been evaluated, ensuring its suitability for both laboratory research and potential industrial applications. Studies have shown that it remains stable under standard storage conditions but may degrade under extreme pH or temperature regimes. Understanding these stability parameters is crucial for optimizing its use in synthetic protocols and ensuring reproducibility across different experimental settings.

In conclusion, 2-(3-hydroxy-4-methylphenyl)-2-methylpropanal (CAS No. 2229115-38-0) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and bioactive properties make it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biochemical pathways and developing innovative therapeutic solutions.